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Compound of Interest

Compound Name: 1-Boc-5,6-Dichloro-1H-indole

Cat. No.: B578612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, synthesis,

and handling of 1-Boc-5,6-dichloro-1H-indole, a halogenated indole derivative of interest in

synthetic organic chemistry and drug discovery.

Core Physical Properties
1-Boc-5,6-dichloro-1H-indole (CAS Number: 1209183-93-6) is an N-protected dichlorinated

indole. The tert-butyloxycarbonyl (Boc) protecting group enhances its solubility in organic

solvents and modifies its reactivity, making it a versatile intermediate in multi-step syntheses.

Quantitative Data Summary
A summary of the available quantitative physical data for 1-Boc-5,6-dichloro-1H-indole is

presented below, with data for the parent compound, 1-Boc-indole, included for comparative

analysis.
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Property
1-Boc-5,6-dichloro-1H-
indole

1-Boc-1H-indole (for
comparison)

CAS Number 1209183-93-6 75400-67-8[1]

Molecular Formula C₁₃H₁₃Cl₂NO₂[2] C₁₃H₁₅NO₂[1]

Molecular Weight 286.15 g/mol [2] 217.26 g/mol [1]

Appearance
Off-white to slight yellow

solid[3]
Yellow liquid[1]

Melting Point Data not available 24-26 °C[1]

Boiling Point 381.0 ± 45.0 °C (Predicted)
201 °C (lit.)[1], 113-114 °C at

0.2 mmHg[4]

Density 1.29 ± 0.1 g/cm³ (Predicted) 1.07 g/mL at 25 °C (lit.)[1]

Solubility Data not available
Soluble in most common

organic solvents.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-Boc-5,6-dichloro-1H-
indole is not readily available in the surveyed literature, a general and widely applicable

method for the N-Boc protection of indoles can be reliably employed. The following protocol is a

representative example based on established chemical literature for similar transformations.[5]

Synthesis of 1-Boc-5,6-dichloro-1H-indole
Objective: To introduce a tert-butyloxycarbonyl (Boc) protecting group onto the nitrogen atom of

5,6-dichloro-1H-indole.

Materials:

5,6-dichloro-1H-indole

Di-tert-butyl dicarbonate ((Boc)₂O)

4-(Dimethylamino)pyridine (DMAP)
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Anhydrous tetrahydrofuran (THF)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

In a clean, dry round-bottom flask, dissolve 5,6-dichloro-1H-indole (1.0 equivalent) in

anhydrous tetrahydrofuran (THF).

To this solution, add a catalytic amount of 4-(dimethylamino)pyridine (DMAP) (e.g., 0.1

equivalents).

Add di-tert-butyl dicarbonate ((Boc)₂O) (typically 1.1 to 1.5 equivalents) to the reaction

mixture.

Stir the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or

argon).

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material

is consumed.

Upon completion, concentrate the reaction mixture under reduced pressure to remove the

THF.

Redissolve the residue in a suitable organic solvent such as ethyl acetate.

Wash the organic layer sequentially with a mild aqueous acid (e.g., 5% citric acid solution),

saturated aqueous sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using an appropriate

solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-Boc-5,6-
dichloro-1H-indole.
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Characterization: The final product should be characterized by standard analytical techniques,

including ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its identity and purity.

Logical Workflow for Synthesis
The synthesis of 1-Boc-5,6-dichloro-1H-indole follows a straightforward logical workflow, as

depicted in the diagram below.

Start: 5,6-dichloro-1H-indole

N-Boc Protection Reaction

Reagents:
(Boc)₂O, DMAP, THF

Aqueous Workup Column Chromatography Product:
1-Boc-5,6-dichloro-1H-indole Characterization (NMR, MS)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-Boc-5,6-dichloro-1H-indole.

Applications in Synthesis
The Boc protecting group on the indole nitrogen serves two primary purposes in organic

synthesis:

Protection: It prevents unwanted reactions at the indole nitrogen, which is nucleophilic and

can interfere with various synthetic transformations.

Directing Group: The Boc group can influence the regioselectivity of subsequent electrophilic

substitution reactions on the indole ring, often directing substitution to specific positions.

The presence of the two chlorine atoms on the benzene ring of the indole nucleus also

provides handles for further functionalization through cross-coupling reactions, making 1-Boc-
5,6-dichloro-1H-indole a valuable building block for the synthesis of more complex molecules.
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Caption: Synthetic utility of 1-Boc-5,6-dichloro-1H-indole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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